Cas no 1798040-46-6 (N-(2-Ethoxyphenyl)-1,2-benzisoxazole-3-methanesulfonamide)

• Product Name: N-(2-Ethoxyphenyl)-1,2-benzisoxazole-3-methanesulfonamide
• CAS No: 1798040-46-6
• MF: C₁₆H₁₆N₂O₄S
• MW: 332.374242782593
• CID: 5373579
• Update Time: 2025-07-20

N-(2-Ethoxyphenyl)-1,2-benzisoxazole-3-methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Ethoxyphenyl)-1,2-benzisoxazole-3-methanesulfonamide

• Inchi： 1S/C16H16N2O4S/c1-2-21-16-10-6-4-8-13(16)18-23(19,20)11-14-12-7-3-5-9-15(12)22-17-14/h3-10,18H,2,11H2,1H3
• InChI Key： FVFPDRDQUIHUCM-UHFFFAOYSA-N
• SMILES： O1C2=C(C=CC=C2)C(CS(NC2=CC=CC=C2OCC)(=O)=O)=N1

Experimental Properties

• Density: 1.377±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 528.7±60.0 °C(Predicted)
• pka: 7.50±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(2-Ethoxyphenyl)-1,2-benzisoxazole-3-methanesulfonamide

Research Brief on N-(2-Ethoxyphenyl)-1,2-benzisoxazole-3-methanesulfonamide (CAS: 1798040-46-6)

N-(2-Ethoxyphenyl)-1,2-benzisoxazole-3-methanesulfonamide (CAS: 1798040-46-6) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzisoxazole scaffold and methanesulfonamide moiety, has demonstrated promising pharmacological properties in preclinical studies. Recent research has focused on elucidating its mechanism of action, optimizing its chemical structure for enhanced efficacy, and evaluating its potential therapeutic applications in various disease models.

Recent studies have identified N-(2-Ethoxyphenyl)-1,2-benzisoxazole-3-methanesulfonamide as a potent modulator of specific biological pathways, particularly those involved in inflammatory and neurodegenerative disorders. In vitro assays have shown that this compound exhibits high binding affinity to key protein targets, with IC50 values in the nanomolar range. Furthermore, in vivo studies using rodent models have demonstrated its ability to cross the blood-brain barrier, suggesting potential utility in treating central nervous system (CNS) diseases. The compound's pharmacokinetic profile, including its metabolic stability and oral bioavailability, has been extensively characterized in recent publications.

Structural-activity relationship (SAR) studies have revealed that the ethoxyphenyl group at the N-position and the methanesulfonamide moiety at the 3-position of the benzisoxazole core are critical for maintaining the compound's biological activity. Researchers have synthesized and evaluated numerous analogs to optimize these structural features, leading to improved potency and selectivity. Recent patent filings indicate growing commercial interest in this compound class, with potential applications ranging from anti-inflammatory agents to neuroprotective therapeutics.

The safety profile of N-(2-Ethoxyphenyl)-1,2-benzisoxazole-3-methanesulfonamide has been investigated in recent toxicology studies. Results indicate favorable tolerability in animal models at therapeutic doses, with no significant off-target effects observed. However, researchers note that further investigation is needed to fully characterize potential long-term effects and drug-drug interactions. Current research efforts are focused on advancing this compound through the drug development pipeline, with particular emphasis on formulation optimization and scale-up synthesis.

In conclusion, N-(2-Ethoxyphenyl)-1,2-benzisoxazole-3-methanesulfonamide represents a promising lead compound in medicinal chemistry, with multiple potential therapeutic applications. The growing body of research surrounding this molecule (CAS: 1798040-46-6) suggests it may soon progress to clinical trials, particularly for CNS disorders where current treatment options remain limited. Continued investigation into its molecular targets and mechanism of action will be crucial for fully realizing its therapeutic potential.